Cas no 1261979-33-2 (2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid)

2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid is a fluorinated benzoic acid derivative featuring a chloro-substituted phenyl ring with a methoxycarbonyl functional group. This compound is of interest in pharmaceutical and agrochemical research due to its structural versatility, which allows for further derivatization into active intermediates. The presence of both electron-withdrawing (fluoro and chloro) and electron-donating (methoxycarbonyl) groups enhances its reactivity in cross-coupling and substitution reactions. Its well-defined aromatic framework makes it a valuable building block for synthesizing complex molecules with potential biological activity. High purity and stability under standard conditions ensure reliable performance in synthetic applications.

2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid structure

1261979-33-2 structure

Product Name:2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid

CAS No:1261979-33-2

MF:C₁₅H₁₀ClFO₄

MW:308.688907146454

MDL:MFCD18322689

CID:2767286

PubChem ID:53228508

Update Time:2025-05-26

2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-6-FLUOROBENZOIC ACID
- MFCD18322689
- 4'-Chloro-3-fluoro-3'-(methoxycarbonyl)[1,1'-biphenyl]-2-carboxylic acid
- 2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid, 95%
- 1261979-33-2
- DTXSID60692041
- 2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid
- MDL： MFCD18322689
- Inchi： 1S/C15H10ClFO4/c1-21-15(20)10-7-8(5-6-11(10)16)9-3-2-4-12(17)13(9)14(18)19/h2-7H,1H3,(H,18,19)
- InChI Key： JACYGZLXBPSTHK-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC=C(C=1C(=O)O)F

Computed Properties

Exact Mass: 308.0251647Da
Monoisotopic Mass: 308.0251647Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 403
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 63.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329966-5 g	2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid, 95%; .	1261979-33-2	95%	5g	€1159.00	2023-04-26
abcr	AB329966-5g	2-(4-Chloro-3-methoxycarbonylphenyl)-6-fluorobenzoic acid, 95%; .	1261979-33-2	95%	5g	€1159.00	2025-04-21